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Compound of Interest

Compound Name: 2-(5-Methylfuran-2-yl)morpholine

CAS No.: 1094752-65-4

Cat. No.: B1454021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(5-methyl-2-furyl)morpholine is a heterocyclic organic compound featuring a morpholine ring

substituted with a 5-methyl-2-furyl group. The morpholine moiety is a well-established

pharmacophore in medicinal chemistry, known for its favorable physicochemical and metabolic

properties. Its incorporation into drug candidates can enhance potency and improve

pharmacokinetic profiles. The furan ring, another important heterocyclic structure, is present in

numerous biologically active compounds. The combination of these two scaffolds in 2-(5-

methyl-2-furyl)morpholine suggests a potential for interesting pharmacological activities,

making it a molecule of interest for further investigation in drug discovery and development.

This technical guide provides a comprehensive overview of the available information on 2-(5-

methyl-2-furyl)morpholine, including its basic properties, and contextual insights derived from

related chemical structures. Due to the limited publicly available data on this specific molecule,

this document also highlights areas where further research is needed and provides theoretical

frameworks for its synthesis and potential applications.

Core Molecular Attributes
Basic identification and structural information for 2-(5-methyl-2-furyl)morpholine are

summarized below.
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Identifier Value Source

CAS Number 1094752-65-4 [1]

Molecular Formula C₉H₁₃NO₂ [1]

Molecular Weight 167.2 g/mol [1]

SMILES CC1=CC=C(O1)C2CNCCO2 [1]

Synonyms: Currently, there are no widely recognized synonyms for 2-(5-methyl-2-

furyl)morpholine in the available chemical literature.

Chemical Structure
The chemical structure of 2-(5-methyl-2-furyl)morpholine is depicted below.

Caption: 2D structure of 2-(5-methyl-2-furyl)morpholine.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2-(5-methyl-2-furyl)morpholine

are not readily available. However, predictions based on its structure can be made. The

presence of the morpholine ring is expected to confer some degree of aqueous solubility, while

the 5-methyl-2-furyl group will contribute to its lipophilicity.

For context, the related compound 2-(2-Furanylmethyl)-5-methylfuran is a colorless to pale

yellow liquid.[2] It is soluble in organic solvents and has limited solubility in water.[2] Another

related compound, 2-acetyl-5-methylfuran, is a yellow-orange liquid with a boiling point of 100

°C at 33 hPa.

Synthesis and Manufacturing
A specific, peer-reviewed synthesis protocol for 2-(5-methyl-2-furyl)morpholine has not been

identified in the current literature. However, general synthetic strategies for substituted

morpholines can be adapted. A plausible synthetic route could involve the reaction of 5-methyl-

2-furaldehyde with an appropriate amino alcohol followed by cyclization.

Hypothetical Synthetic Workflow:
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A potential synthetic pathway is outlined below. This is a theoretical model and would require

experimental validation.

Starting Materials Reaction Steps Intermediate & Product

5-methyl-2-furaldehyde Reductive Amination

Amino-alcohol

Intermediate Amine

Cyclization 2-(5-methyl-2-furyl)morpholine

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 2-(5-methyl-2-furyl)morpholine.

Hypothetical Experimental Protocol:

Reductive Amination: 5-methyl-2-furaldehyde (1.0 eq) and a suitable amino alcohol (e.g., 2-

amino-2-methyl-1-propanol, 1.1 eq) are dissolved in a suitable solvent such as methanol. A

reducing agent, for instance, sodium borohydride (1.5 eq), is added portion-wise at 0 °C. The

reaction is then stirred at room temperature until completion, as monitored by thin-layer

chromatography (TLC).

Work-up and Isolation of Intermediate: The reaction mixture is quenched with water and the

product is extracted with an organic solvent like ethyl acetate. The organic layer is washed

with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure

to yield the intermediate N-substituted amino alcohol.

Cyclization: The crude intermediate is dissolved in a suitable solvent, and a cyclizing agent

(e.g., thionyl chloride followed by a base) is added. The reaction is heated to reflux until the

cyclization is complete.

Final Purification: The final product, 2-(5-methyl-2-furyl)morpholine, is purified by column

chromatography on silica gel.
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Potential Applications in Research and Drug
Development
While no specific biological activities have been reported for 2-(5-methyl-2-furyl)morpholine, the

well-documented pharmacological profiles of both morpholine and furan-containing compounds

provide a strong rationale for its investigation in several therapeutic areas.

Oncology: Morpholine derivatives have been investigated as anticancer agents.[3] For

instance, some 2-morpholino-4-anilinoquinoline derivatives have shown antitumor activity

against the HepG2 cell line.[3]

Neuroscience: The morpholine ring is a common feature in central nervous system (CNS)

active compounds due to its ability to improve blood-brain barrier permeability.

Infectious Diseases: Various morpholine derivatives have been synthesized and evaluated

for their antibacterial and antifungal activities.

Safety and Handling
Based on the information provided by a commercial supplier, 2-(5-methyl-2-furyl)morpholine

should be handled with care.

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302+P334: IF ON SKIN: Immerse in cool water/wrap in wet bandages.

P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Storage: Store in an inert atmosphere at room temperature.[1]

Spectroscopic Data
No experimental spectroscopic data (NMR, IR, MS) for 2-(5-methyl-2-furyl)morpholine has

been found in the public domain. For reference, the NIST WebBook provides mass spectra for

the related compounds Furan, 2-(2-furanylmethyl)-5-methyl- and Furan, 2,2'-methylenebis[5-

methyl-.[4][5]

Conclusion and Future Directions
2-(5-methyl-2-furyl)morpholine is a chemical entity with potential for further exploration in

medicinal chemistry and drug discovery. The presence of the morpholine and 5-methyl-2-furyl

moieties suggests that it could exhibit a range of interesting biological activities. However, a

significant lack of publicly available data on its synthesis, physicochemical properties, and

pharmacological profile highlights a clear knowledge gap.

Future research efforts should focus on:

Developing and optimizing a reliable synthetic route for 2-(5-methyl-2-furyl)morpholine.

Thoroughly characterizing its physicochemical properties.

Screening the compound for a wide range of biological activities, particularly in the areas of

oncology, neuroscience, and infectious diseases.

Conducting structure-activity relationship (SAR) studies to identify more potent and selective

analogs.

This technical guide serves as a foundational document to stimulate and guide future research

on this promising, yet underexplored, molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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